1-(3,4-dimethylphenyl)-N-(5-((2-hydroxyethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide
Description
1-(3,4-dimethylphenyl)-N-(5-((2-hydroxyethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C17H20N4O3S2 and its molecular weight is 392.49. The purity is usually 95%.
BenchChem offers high-quality 1-(3,4-dimethylphenyl)-N-(5-((2-hydroxyethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3,4-dimethylphenyl)-N-(5-((2-hydroxyethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Oxidative Dimerization in Synthesis
A key application in scientific research for compounds like 1-(3,4-dimethylphenyl)-N-(5-((2-hydroxyethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide is in the field of oxidative dimerization. For example, thioamides undergo oxidative dimerization with hypervalent iodine-containing reagents, like o-iodoxybenzoic acid, to generate 3,5-disubstituted 1,2,4-thiadiazoles, a process relevant to the synthesis of similar compounds (Patil, Bhalerao, Dangate, & Akamanchi, 2009).
Biological Activities
Compounds structurally related to 1-(3,4-dimethylphenyl)-N-(5-((2-hydroxyethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide have been studied for their biological activities. For instance, novel heterocyclic aryl monoazo organic compounds, which include thiadiazoles, exhibit high efficiency in vitro screening for antioxidant, antitumor, and antimicrobial activities. These compounds are used in various life applications, including sterile and biological active fabrics (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).
Antimicrobial Evaluation
Another area of application is the synthesis and evaluation of compounds for antimicrobial properties. Compounds similar to 1-(3,4-dimethylphenyl)-N-(5-((2-hydroxyethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide have been synthesized and assessed for their antimicrobial efficacy. This includes the study of their structure-activity relationships and potential therapeutic applications (Talupur, Satheesh, & Chandrasekhar, 2021).
properties
IUPAC Name |
1-(3,4-dimethylphenyl)-N-[5-(2-hydroxyethylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-oxopyrrolidine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O3S2/c1-10-3-4-13(7-11(10)2)21-9-12(8-14(21)23)15(24)18-16-19-20-17(26-16)25-6-5-22/h3-4,7,12,22H,5-6,8-9H2,1-2H3,(H,18,19,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XRWCYRKERKUINI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)NC3=NN=C(S3)SCCO)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-dimethylphenyl)-N-(5-((2-hydroxyethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide | |
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